Cas no 1788541-90-1 (N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetamide)

• Product Name: N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetamide
• CAS No: 1788541-90-1
• MF: C₂₂H₂₄N₂O₃
• MW: 364.437565803528
• CID: 5367402
• PubChem ID: 76147651
• Update Time: 2025-07-24

N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-[1,1′-Biphenyl]-4-yl-2-hydroxypropyl)-3,5-dimethyl-4-isoxazoleacetamide
• N-(2-([1,1'-biphenyl]-4-yl)-2-hydroxypropyl)-2-(3,5-dimethylisoxazol-4-yl)acetamide
• AKOS024559671
• N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetamide
• 1788541-90-1
• F6436-2163
• 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[2-hydroxy-2-(4-phenylphenyl)propyl]acetamide

• Inchi： 1S/C22H24N2O3/c1-15-20(16(2)27-24-15)13-21(25)23-14-22(3,26)19-11-9-18(10-12-19)17-7-5-4-6-8-17/h4-12,26H,13-14H2,1-3H3,(H,23,25)
• InChI Key： TUZDWYITMKNGRA-UHFFFAOYSA-N
• SMILES： OC(C)(C1C=CC(C2C=CC=CC=2)=CC=1)CNC(CC1C(C)=NOC=1C)=O

Computed Properties

• Exact Mass: 364.17869263g/mol
• Monoisotopic Mass: 364.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetamide

Recent Advances in the Study of N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetamide (CAS: 1788541-90-1)

The compound N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetamide (CAS: 1788541-90-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models, making it a compound of considerable interest for drug development.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary data suggest that it exhibits high affinity for certain enzymes and receptors involved in inflammatory pathways. This has led to hypotheses about its potential use in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Researchers have employed advanced techniques, including X-ray crystallography and molecular docking simulations, to map the binding sites and understand the structural basis of its activity.

In addition to its anti-inflammatory properties, recent studies have explored the compound's role in modulating cellular signaling pathways. For instance, it has been shown to inhibit the activation of NF-κB, a transcription factor central to the regulation of immune responses. This inhibition correlates with reduced production of pro-inflammatory cytokines, further supporting its therapeutic potential. Moreover, in vitro and in vivo experiments have demonstrated its ability to attenuate oxidative stress, suggesting a broader applicability in conditions associated with oxidative damage.

Pharmacokinetic studies have also been a focal point of recent research. The compound exhibits favorable absorption and distribution profiles, with good bioavailability in animal models. However, challenges remain in optimizing its metabolic stability and minimizing potential off-target effects. Researchers are currently exploring structural modifications to enhance its drug-like properties while retaining its biological activity.

Another promising avenue of research involves the compound's potential as an anticancer agent. Early-stage studies have indicated that it can induce apoptosis in certain cancer cell lines, particularly those resistant to conventional therapies. The mechanism appears to involve the disruption of mitochondrial function and the activation of caspase pathways. These findings have spurred interest in further preclinical evaluation, with the aim of identifying specific cancer types that may be particularly responsive to this compound.

Despite these encouraging results, several questions remain unanswered. For example, the long-term safety profile of the compound has yet to be fully characterized, and its effects on non-target tissues require further investigation. Additionally, the scalability of its synthesis presents a challenge for large-scale production, necessitating the development of more efficient synthetic routes.

In conclusion, N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetamide (CAS: 1788541-90-1) represents a promising candidate for further drug development. Its multifaceted biological activities, combined with its favorable pharmacokinetic properties, make it a compound of significant interest. Ongoing research aims to address the remaining challenges and pave the way for clinical trials. As the field progresses, this compound may emerge as a valuable tool in the treatment of various diseases, offering new hope for patients with limited therapeutic options.